Cas no 1805333-98-5 (Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805333-98-5
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4810333
• Update Time: 2025-08-03

Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-8(16)3-7-6(14)2-5(4-11)9(15-7)10(12)13/h2,10H,3-4,14H2,1H3
• InChI Key： OOANHAIBYMUNGN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(CC(=O)OC)=NC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate

Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1805333-98-5): A Comprehensive Overview

Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1805333-98-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a chloromethyl group, difluoromethyl moiety, and an amino functionality imparts distinct chemical and biological properties that make it an attractive candidate for further investigation.

The molecular structure of Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate is composed of a pyridine ring with various substituents that contribute to its reactivity and selectivity. The chloromethyl group can undergo nucleophilic substitution reactions, making it useful in synthetic transformations. The difluoromethyl moiety, known for its electron-withdrawing effect, can influence the electronic properties of the molecule, potentially enhancing its biological activity. The amino group provides a site for further functionalization and can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities. Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate has been explored as a lead compound in several research studies. One notable application is in the field of anticancer drug discovery. Studies have shown that compounds with similar structural features exhibit potent antiproliferative activity against various cancer cell lines. The presence of the difluoromethyl group has been particularly highlighted for its role in enhancing the potency and selectivity of these compounds.

Beyond cancer research, Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate has also been investigated for its potential as an antimicrobial agent. The unique combination of functional groups within the molecule can disrupt essential biological processes in microorganisms, making it a promising candidate for the development of new antibiotics. Recent studies have demonstrated that compounds with similar structures exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The synthesis of Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate involves several well-established chemical reactions. One common approach involves the reaction of a suitable pyridine derivative with a chlorinating agent to introduce the chloromethyl group, followed by the introduction of the difluoromethyl moiety through a fluorination step. The final step typically involves the formation of the ester by reacting with methanol under appropriate conditions. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate have been extensively studied to understand its behavior in different environments. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in various solvents has been characterized, which is crucial for its use in both synthetic and biological assays.

In conclusion, Methyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1805333-98-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in advancing drug discovery efforts.